Cas no 899944-99-1 (N-(2,4-dimethylphenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide
• CAS No: 899944-99-1
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 5489255
• Update Time: 2025-10-29

N-(2,4-dimethylphenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[3,4-dihydro-4-(2-methoxyphenyl)-3-oxo-2-pyrazinyl]thio]-N-(2,4-dimethylphenyl)-
• N-(2,4-dimethylphenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

• Inchi： 1S/C21H21N3O3S/c1-14-8-9-16(15(2)12-14)23-19(25)13-28-20-21(26)24(11-10-22-20)17-6-4-5-7-18(17)27-3/h4-12H,13H2,1-3H3,(H,23,25)
• InChI Key： XEIHSFQNWSEEIR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)CSC1=NC=CN(C2=CC=CC=C2OC)C1=O

Additional information on N-(2,4-dimethylphenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

Comprehensive Overview of N-(2,4-dimethylphenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide (CAS 899944-99-1)

N-(2,4-dimethylphenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide (CAS 899944-99-1) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular framework. The compound features a pyrazine core substituted with a methoxyphenyl group and an acetamide side chain, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets.

The synthesis of N-(2,4-dimethylphenyl)-2-{4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide involves multi-step organic reactions, including Suzuki coupling, amide bond formation, and oxidation. Its molecular weight and solubility profile make it suitable for formulation in various delivery systems, a topic frequently searched in drug development forums. Recent studies highlight its stability under physiological conditions, a critical factor for bioavailability optimization—a key concern for researchers in medicinal chemistry.

In the context of current trends, this compound aligns with the growing demand for small-molecule therapeutics targeting chronic diseases. Online searches often focus on its potential role in cancer research or neurodegenerative disorders, though concrete clinical data remains limited. The 2-methoxyphenyl moiety is particularly noteworthy, as similar structures appear in FDA-approved drugs for inflammation management, sparking interest in its structure-activity relationship (SAR) studies.

From an industrial perspective, CAS 899944-99-1 has been explored as an intermediate in crop protection agents, coinciding with rising Google queries about sustainable agrochemicals. Its thioether linkage provides hydrolytic resistance, a desirable trait for formulations exposed to environmental stressors. Patent analyses reveal its incorporation in herbicide compositions, though commercial adoption awaits further field trials.

Analytical characterization of this compound typically employs HPLC-MS and NMR spectroscopy—techniques commonly searched by quality control professionals. The 3-oxo-3,4-dihydropyrazin segment produces distinctive spectral signatures, aiding in purity verification. Regulatory databases show no major restrictions, but proper GLP compliance is recommended during handling, reflecting industry concerns about chemical safety documentation.

Emerging applications include its use in photoactive materials, with research groups investigating its electron-transfer properties for organic electronics. This connects with trending searches about flexible solar cells and OLED technologies. Computational chemistry models suggest the compound’s HOMO-LUMO gap could be tuned for specific optoelectronic applications, though experimental validation is ongoing.

For procurement specialists, CAS 899944-99-1 is available through specialty chemical suppliers, with purity grades ranging from 95% to >98%. Market intelligence indicates steady demand from contract research organizations (CROs), particularly those servicing preclinical development projects. Storage recommendations typically suggest inert atmosphere protection due to the sulfanyl group’s sensitivity to oxidation—a practical consideration often queried in chemical storage discussions.

Future research directions may explore its metabolic pathways using isotope labeling techniques, a hot topic in ADME studies. The compound’s logP value (predicted around 3.2) positions it within the optimal range for blood-brain barrier penetration, making it relevant to CNS drug discovery—a frequently searched term in pharmaceutical databases. Collaborative studies between academia and industry could accelerate its translation into practical applications.